Cas no 56577-30-1 (7-Tridecen-1-ol, acetate, (E)-)

• Product Name: 7-Tridecen-1-ol, acetate, (E)-
• CAS No: 56577-30-1
• MF: C₁₅H₃₀O₃
• MW: 258.396905422211
• CID: 348483
• PubChem ID: 71444635
• Update Time: 2025-04-19

7-Tridecen-1-ol, acetate, (E)- Chemical and Physical Properties

Names and Identifiers

• 7-Tridecen-1-ol, acetate, (E)-
• acetic acid,tridec-7-en-1-ol
• (7E)-Tridec-7-en-1-yl acetate
• LogP
• Acetic acid--tridec-7-en-1-ol (1/1)
• DTXSID60853397
• 56577-30-1

• Inchi： 1S/C13H26O.C2H4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14;1-2(3)4/h6-7,14H,2-5,8-13H2,1H3;1H3,(H,3,4)
• InChI Key： DUXHPCUIYXFENO-UHFFFAOYSA-N
• SMILES： OCCCCCCC=CCCCCC.OC(C)=O

Computed Properties

• Exact Mass: 258.2196
• Monoisotopic Mass: 258.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 0.88
• Boiling Point: 317.078°C at 760 mmHg
• Flash Point: 97.741°C
• Refractive Index: 1.45
• PSA: 57.53